N-(5-(3,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl)-3-methoxybenzamide

• IUPAC Name: N-[5-(3,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl]-3-methoxybenzamide
• InChI: InChI=1S/C18H17N3O3/c1-11-7-8-14(9-12(11)2)17-20-21-18(24-17)19-16(22)13-5-4-6-15(10-13)23-3/h4-10H,1-3H3,(H,19,21,22)
• InChI Key: FONLKENEEPEGEH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C2=NN=C(O2)NC(=O)C3=CC(=CC=C3)OC)C
• Molecular Formula: C18H17N3O3
• Molecular Weight: 323.3 g/mol

Description

The compound “N-(5-(3,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl)-3-methoxybenzamide” is an organic compound containing several functional groups. It has a benzamide group (a type of amide), an oxadiazole ring (a heterocyclic ring containing two oxygen atoms and two nitrogen atoms), and a methoxy group (an ether derivative). These functional groups could potentially confer interesting chemical and biological properties to the compound.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. Unfortunately, without specific data or studies, it’s difficult to provide a detailed analysis.

Chemical Reactions Analysis

The chemical reactivity of this compound would be influenced by its functional groups. For example, the amide group might participate in condensation reactions, while the oxadiazole ring might undergo electrophilic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound include characteristics like melting point, boiling point, solubility, and stability. These properties are influenced by the compound’s molecular structure and functional groups.

Scientific Research Applications

Anticancer Activity

• Researchers have explored the potential of this compound as an anticancer agent. Its structural features make it an interesting candidate for inhibiting cancer cell growth or metastasis. .

Heterocyclic Synthesis

• N-(5-(3,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl)-3-methoxybenzamide can serve as a versatile starting material for synthesizing heterocyclic compounds. .

Drug Design and Optimization

• Medicinal chemists can explore modifications of this compound to design novel drugs. .

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with biological systems. This is typically studied in the context of drug discovery, where the compound’s interactions with specific proteins or other biological targets are investigated. Without specific studies on this compound, it’s difficult to predict its mechanism of action.

Safety and Hazards

The safety and hazards associated with a compound depend on its physical and chemical properties, as well as how it interacts with biological systems. Without specific data, it’s difficult to assess the safety and hazards of this compound.

Future Directions

The future research directions for this compound could involve investigating its synthesis, properties, and potential applications. For example, it could be interesting to study its biological activity, given the presence of functional groups that are often found in biologically active compounds.